Cas no 2137690-88-9 (5-chloro-7-(cyclopropylmethyl)-2-propyl-1,2,4triazolo1,5-apyridine)

• Product Name: 5-chloro-7-(cyclopropylmethyl)-2-propyl-1,2,4triazolo1,5-apyridine
• CAS No: 2137690-88-9
• MF: C₁₃H₁₆ClN₃
• MW: 249.739241600037
• CID: 6279373
• PubChem ID: 165953698
• Update Time: 2025-05-21

5-chloro-7-(cyclopropylmethyl)-2-propyl-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-7-(cyclopropylmethyl)-2-propyl-1,2,4triazolo1,5-apyridine
• EN300-1104522
• 2137690-88-9
• 5-chloro-7-(cyclopropylmethyl)-2-propyl-[1,2,4]triazolo[1,5-a]pyridine

• Inchi： 1S/C13H16ClN3/c1-2-3-12-15-13-8-10(6-9-4-5-9)7-11(14)17(13)16-12/h7-9H,2-6H2,1H3
• InChI Key： RYSWSCGDNMAFJR-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=NC(CCC)=NN21)CC1CC1

Computed Properties

• Exact Mass: 249.1032752g/mol
• Monoisotopic Mass: 249.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-chloro-7-(cyclopropylmethyl)-2-propyl-1,2,4triazolo1,5-apyridine

5-Chloro-7-(cyclopropylmethyl)-2-propyl-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2137690-88-9): A Comprehensive Overview

5-Chloro-7-(cyclopropylmethyl)-2-propyl-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2137690-88-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This triazolopyridine derivative exhibits unique structural features, combining a chlorinated pyridine core with a cyclopropylmethyl substituent, making it a valuable scaffold for drug discovery and material science applications.

The molecular structure of 5-chloro-7-(cyclopropylmethyl)-2-propyltriazolopyridine features a fused triazole and pyridine ring system, which contributes to its diverse biological activities. Researchers have explored its potential as a kinase inhibitor and GABA receptor modulator, particularly in neurological disorder treatments. The presence of the cyclopropyl group enhances metabolic stability, while the chlorine atom at position 5 influences electronic distribution and binding affinity.

Recent studies highlight the compound's relevance in addressing current healthcare challenges, including its potential application in neurodegenerative disease research and precision medicine. The triazolopyridine core has shown promise in modulating protein-protein interactions, a hot topic in modern drug development targeting previously "undruggable" targets. This aligns with growing interest in small molecule therapeutics for complex diseases.

From a synthetic chemistry perspective, CAS 2137690-88-9 represents an interesting case study in heterocyclic compound synthesis. The preparation typically involves multi-step sequences including cyclization reactions and selective functionalization of the pyridine ring. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to optimize its production, reflecting industry trends toward more efficient manufacturing processes.

The physicochemical properties of 5-chloro-7-cyclopropylmethyl-2-propyltriazolopyridine contribute to its research utility. With moderate lipophilicity (predicted logP ~3.2) and molecular weight of 275.75 g/mol, it falls within the desirable range for drug-like molecules. These characteristics, combined with its hydrogen bond acceptor/donor capacity, make it a versatile building block in medicinal chemistry programs.

In material science applications, derivatives of triazolo[1,5-a]pyridine have shown potential as organic semiconductors and photovoltaic materials. The electron-deficient nature of the core structure, enhanced by the chloro substituent, facilitates charge transport properties. This connects to current research trends in organic electronics and energy storage solutions, addressing global demands for sustainable technologies.

Analytical characterization of 2137690-88-9 typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. The compound's stability profile has been studied under various conditions, with particular attention to the sensitivity of the cyclopropyl moiety. These studies contribute valuable data to the growing field of pharmaceutical solid-state chemistry.

The commercial availability of 5-chloro-7-(cyclopropylmethyl)-2-propyl-1,2,4-triazolo[1,5-a]pyridine has increased in recent years, reflecting its growing importance in research. Suppliers typically offer the compound with >95% purity, with some providing customized formulations for specific research applications. This availability supports the compound's use in high-throughput screening and fragment-based drug discovery campaigns.

From a regulatory perspective, proper handling of CAS 2137690-88-9 requires standard laboratory safety protocols. While not classified as hazardous under current regulations, researchers should follow good laboratory practices when working with this compound, including proper ventilation and personal protective equipment. These precautions align with increasing focus on laboratory safety standards in chemical research.

Future research directions for triazolopyridine derivatives like this compound may explore their potential in targeted cancer therapies and infectious disease treatments. The unique combination of substituents offers opportunities for structure-activity relationship studies, particularly in optimizing pharmacokinetic properties. This aligns with pharmaceutical industry priorities for developing next-generation therapeutics with improved efficacy and safety profiles.

In conclusion, 5-chloro-7-(cyclopropylmethyl)-2-propyl-1,2,4-triazolo[1,5-a]pyridine represents a versatile chemical entity with broad research applications. Its structural features and demonstrated biological activities position it as a valuable tool in addressing current challenges in drug discovery and material science. Continued investigation of this compound and its derivatives will likely yield important contributions to these rapidly evolving fields.